Cas no 1052404-70-2 (({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide)

({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide structure
1052404-70-2 structure
Product Name:({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
CAS No:1052404-70-2
MF:C17H18IN3S
MW:423.31439447403
MDL:MFCD04440716
CID:3148199
PubChem ID:2770938
Update Time:2025-04-21

({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide Chemical and Physical Properties

Names and Identifiers

    • <br>({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroio dide
    • ({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide
    • 1052404-70-2
    • AB90374
    • 1-(2-Methylbenzyl)-1H-indol-3-yl imidothiocarbamate hydroiodide
    • [1-[(2-methylphenyl)methyl]indol-3-yl] carbamimidothioate;hydroiodide
    • EN300-237685
    • F1386-0164
    • AKOS026676830
    • MDL: MFCD04440716
    • Inchi: 1S/C17H17N3S.HI/c1-12-6-2-3-7-13(12)10-20-11-16(21-17(18)19)14-8-4-5-9-15(14)20;/h2-9,11H,10H2,1H3,(H3,18,19);1H
    • InChI Key: XCOCHQHVHAHUSZ-UHFFFAOYSA-N
    • SMILES: I.S(C(=N)N)C1=CN(C2C=CC=CC=21)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 423.02662Da
  • Monoisotopic Mass: 423.02662Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.1Ų

({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)methanimidamide hydroiodide Pricemore >>

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